Cas no 116384-28-2 (Spiro[5.5]undec-1-en-3-one, 8-bromo-9-chloro-1,5,5,9-tetramethyl-, (6R,8S,9S)-rel-)
116384-28-2 structure
Product Name:Spiro[5.5]undec-1-en-3-one, 8-bromo-9-chloro-1,5,5,9-tetramethyl-, (6R,8S,9S)-rel-
CAS No:116384-28-2
MF:C15H22BrClO
MW:333.691605512591
CID:188412
Update Time:2024-03-01
Spiro[5.5]undec-1-en-3-one, 8-bromo-9-chloro-1,5,5,9-tetramethyl-, (6R,8S,9S)-rel- Chemical and Physical Properties
Names and Identifiers
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- Spiro[5.5]undec-1-en-3-one,8-bromo-9-chloro-1,5,5,9-tetramethyl-, (6R,8S,9S)-rel-
- Laurencenone D
- Spiro[5.5]undec-1-en-3-one,8-bromo-9-chloro-1,5,5,9-tetramethyl-, (6a,8b,9a)-
- Spiro[5.5]undec-1-en-3-one, 8-bromo-9-chloro-1,5,5,9-tetramethyl-, (6R,8S,9S)-rel-
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- Inchi: 1S/C15H22BrClO/c1-10-7-11(18)8-13(2,3)15(10)6-5-14(4,17)12(16)9-15/h7,12H,5-6,8-9H2,1-4H3/t12-,14-,15-/m0/s1
- InChI Key: HUEHBYCLTKTTRM-QEJZJMRPSA-N
- SMILES: C1(C)[C@@]2(CC[C@@](Cl)(C)[C@@H](Br)C2)C(C)(C)CC(=O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- XLogP3: 4.294
Spiro[5.5]undec-1-en-3-one, 8-bromo-9-chloro-1,5,5,9-tetramethyl-, (6R,8S,9S)-rel- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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